Cas no 83405-72-5 (1H-Pyrazole-3-carbonylchloride, 5-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazole-3-carbonylchloride, 5-(1,1-dimethylethyl)-
• CAS No: 83405-72-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 708848
• PubChem ID: 45081618
• Update Time: 2025-04-19

1H-Pyrazole-3-carbonylchloride, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonylchloride, 5-(1,1-dimethylethyl)-
• 1H-Pyrazole-3-carbonyl chloride, 5-(1,1-dimethylethyl)- (9CI)
• 5-tert-butyl-1H-pyrazole-3-carbonyl chloride
• 5-(tert-Butyl)-1H-pyrazole-3-carbonyl chloride
• SCHEMBL11215462
• 1H-Pyrazole-3-carbonyl chloride,5-(1,1-dimethylethyl)-(9ci)
• DTXSID00664727
• 83405-72-5

• Inchi： 1S/C8H11ClN2O/c1-8(2,3)6-4-5(7(9)12)10-11-6/h4H,1-3H3,(H,10,11)
• InChI Key： AUWMYURWNXEUHD-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(C)(C)C)NN=1)=O

Computed Properties

• Exact Mass: 186.056
• Monoisotopic Mass: 186.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.8